N-(4-ethylphenyl)-2-((7-oxo-7,8-dihydro-[1,2,4]triazolo[4,3-a]pyrimidin-3-yl)thio)acetamide

• IUPAC Name: N-(4-ethylphenyl)-2-[(7-oxo-8H-[1,2,4]triazolo[4,3-a]pyrimidin-3-yl)sulfanyl]acetamide
• InChI: InChI=1S/C15H15N5O2S/c1-2-10-3-5-11(6-4-10)16-13(22)9-23-15-19-18-14-17-12(21)7-8-20(14)15/h3-8H,2,9H2,1H3,(H,16,22)(H,17,18,21)
• InChI Key: SLPBMNAKPLIWRZ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)CSC2=NN=C3N2C=CC(=O)N3
• Molecular Formula: C15H15N5O2S
• Molecular Weight: 329.4 g/mol

Description

“N-(4-ethylphenyl)-2-((7-oxo-7,8-dihydro-[1,2,4]triazolo[4,3-a]pyrimidin-3-yl)thio)acetamide” is a chemical compound that contains a 1,2,4-triazolo[4,3-a]pyrimidine core, which is a type of heterocyclic compound. This core is isoelectronic with purines, making it versatile in drug design.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its functional groups and the conditions under which the reactions are carried out. Typically, compounds with a 1,2,4-triazolo[4,3-a]pyrimidine core can undergo various reactions.

Scientific Research Applications

Potential Antiasthma Agents

Compounds related to the chemical structure , particularly triazolopyrimidines, have been investigated for their potential as antiasthma agents. The study by Medwid et al. (1990) explored the synthesis of 5-aryl-2-amino[1,2,4]triazolo[1,5-c]pyrimidines, demonstrating their activity as mediator release inhibitors in the human basophil histamine release assay. This research indicates the promise of triazolopyrimidines in the development of treatments for asthma, leveraging their ability to inhibit mediator release (Medwid et al., 1990).

Insecticidal Applications

A study by Fadda et al. (2017) investigated new heterocycles incorporating a thiadiazole moiety for their insecticidal properties against the cotton leafworm, Spodoptera littoralis. The research utilized a compound structurally similar to the one as a precursor for synthesizing various heterocycles, indicating the chemical's potential utility in creating effective insecticides (Fadda et al., 2017).

Tuberculostatic Activity

Another significant application is found in the research by Titova et al. (2019), where structural analogs of triazolopyrimidines were synthesized and evaluated for their tuberculostatic activity. This study underscores the potential of compounds within this chemical class, including N-(4-ethylphenyl)-2-((7-oxo-7,8-dihydro-[1,2,4]triazolo[4,3-a]pyrimidin-3-yl)thio)acetamide, in contributing to the development of new antituberculous agents (Titova et al., 2019).

Antimicrobial and Antitumor Applications

Research on related compounds also highlights their antimicrobial and antitumor applications. Gomha et al. (2017) synthesized novel compounds, including triazolopyrimidines, and assessed their in vitro antitumor activities against human lung and hepatocellular carcinoma cell lines. The promising results from this study suggest the potential of this compound and its analogs in the development of new antitumor drugs (Gomha et al., 2017).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, many 1,2,4-triazole derivatives have been found to have medicinal properties, including antifungal, antibacterial, anticancer, and antiviral activities.

Future Directions

The future research directions for this compound could include further exploration of its potential medicinal properties, optimization of its synthesis, and investigation of its mechanism of action.